Cas no 25265-77-4 (Texanol)

Texanol Properties

Names and Identifiers

• 2,2,4-Trimethyl-1,3-pentanediol monoisobutyrate
• Texanol
• ISOBUTYRIC ACID 3-HYDROXY-2,2,4-TRIMETHYLPENTYL ESTER
• 3-HYDROXY-2,2,4-TRIMETHYLPENTYL ISOBUTYRATE
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-MONOISOBUTYRATE
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL MONO(2-METHYLPROPANOATE)
• 1-isobutyrate
• 3-pentanediol,2,2,4-trimethyl-monoisobutyrate
• chissocizercs12
• 2.2.4-Trimethyl-1.3-pentanediol-isobutyrate
• 1,3-PentanediolMonoisobutyrate
• 2,2,4-Trimethyl
• 2,2,4-Trimethyl-1,3-pentanediol-isobutyrate
• 3-Hydroxy-2,2,4-triMethylpentyl Isobutyrate (contains 2,2,4-TriMethyl-1,3-pentanediol 3-Monoisobutyrate)
• Alcohol ester-12
• cs12
• isobutyraldehydetishchenkotrimer
• Texanol ester alcohol
• TRIMETHYL HYDROXYPENTYL ISOBUTYRATE
• Isobutyric Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester (contains ca. 40% 2,2,4-Trimethyl-1,3-pentanediol 3-Monoisobutyrate)
• 2,2,4-Trimethyl-1,3-pentanediol 1-Monoisobutyrate (contains ca. 40% 2,2,4-Trimethyl-1,3-pentanediol 3-Monoisobutyrate)
• C-12 Alcohol Ester
• Propanoic acid, 2-methyl-, 3-hydroxy-2,2,4-trimethylpentyl ester
• Chissocizer CS 12
• 2,2,4-Trimethylpentane-1,3-diol monoisobutyrate
• Isobutyraldehyde Tishchenko trimer
• CS 12
• Propanoic acid, 2-methyl-, monoester with 2,2,4-trimethyl-1,3-pentanediol
• 2,2,4-Trimethyl-1,3-pentanediolmono(2-methylpropanoate)
• DAFHKNAQFPVRKR-UHFFFAOYSA-N
• 1,3-Pentanediol, 2,2,4-
• 3-hydroxy-2,2,4-trimethylpentylisobutyrate
• AKOS015900105
• CHEMBL3184970
• SCHEMBL56321
• FT-0699920
• Isobutyric acid 2,2,4-trimethylpentane-1,3-diol ester
• DSSTox_RID_78592
• UNII-9LJI14453C
• component of Texanol
• NCGC00164419-01
• 1185060-32-5
• 77-68-9
• Isobutyraldehyde trimer
• ISOBUTYRIC ACID, 3-HYDROXY-2,2,4-TRIMETHYLPENTYL ESTER
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-ISOBUTYRATE, (+/-)-
• 2-Methyl-propanoic Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester
• I0405
• 2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-ISOBUTYRATE
• Texanolesteralcohol
• DSSTox_GSID_27857
• Tox21_200148
• CAS-25265-77-4
• 1,3-Pentanediol, 2,2,4-trimethyl-, 1-isobutyrate
• CS-W014835
• 3-hydroxy-2,2,4-trimethylpentyl 2-methylpropionate
• 3-Hydroxy-2,2,4-trimethylpentyl Isobutyrate (contains ca. 40% 2,2,4-Trimethyl-1,3-pentanediol 3-monoisobutyrate)
• LS-14159
• 3-Hydroxy-2,2,4-trimethylpentyl 2-methylpropanoate
• NCGC00257702-01
• (+/-)-2,2,4-TRIMETHYL-1,3-PENTANEDIOL 1-ISOBUTYRATE
• NS00008484
• 25265-77-4
• J-506772
• Q27272708
• 9LJI14453C
• NCGC00248541-01
• (3-hydroxy-2,2,4-trimethylpentyl) 2-methylpropanoate
• DTXSID10872295
• MFCD00148967
• EINECS 201-049-2
• DSSTox_CID_7857
• CHEBI:229355
• DB-228221
• Isobutyric Acid 3-Hydroxy-2,2,4-trimethylpentyl Ester; 2,2,4-Trimethyl-1,3-pentanediol 1-Isobutyrate; 2,2,4-Trimethyl-1,3-pentanediol 1-Isobutyrate; 3-Hydroxy-2,2,4-trimethylpentyl Isobutyrate; Isobutyraldehyde Trimer
• +Expand

• MDL： MFCD00148967
• InChIKey： DAFHKNAQFPVRKR-UHFFFAOYSA-N
• Inchi： 1S/C12H24O3/c1-8(2)10(13)12(5,6)7-15-11(14)9(3)4/h8-10,13H,7H2,1-6H3
• SMILES： O([H])C([H])(C([H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 216.17300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 216.173
• Heavy Atom Count: 15
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.22870
• PSA: 46.53000
• Refractive Index: 1.44-1.442
• Water Partition Coefficient: Soluble in water 900 mg/L.
• Boiling Point: 255-260 ºC
• Melting Point: -50°C(lit.)
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 244°C
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.95

Texanol Security Information

• RTECS：UF6000000
• WGK Germany：1
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Hazard Statement： H303
• Warning Statement： P312
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Regularly check the inhibitor level and keep the hydrogen peroxide level below 1%. After opening, clean the container with nitrogen before re closing. Hydrogen peroxide formation is regularly detected during long-term storage. Adding water or appropriate reducing materials will reduce peroxide formation.
• Risk Phrases： 36/37/38
• Signal Word：warning
• TSCA：Yes

Texanol Customs Data

• HS CODE：29156000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters